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Compound of Interest

Compound Name: Venglustat Malate
CAS No.: 1629063-78-0
Cat. No.: B611660
Get Quote
. J

Senior Application Scientist Desk Status: Active | Protocol ID: VM-GX-2026[1]

Core Chemical Profile & Stability Logic

To store Venglustat Malate effectively, one must understand its physicochemical
vulnerabilities. This is not merely a "powder"”; it is a malate salt of a glucosylceramide synthase
inhibitor containing a carbamate linkage and a thiazole moiety.

* The Malate Factor: The malic acid counter-ion enhances aqueous solubility compared to the
free base, but it introduces hygroscopicity. Moisture uptake is the primary failure mode,
leading to hydrolysis of the carbamate bond or physical caking that alters stoichiometry.

e The Solvent Trap: While soluble in DMSO, the compound is sensitive to "wet" DMSO. Using
hygroscopic (old) DMSO can induce precipitation or slow hydrolysis.[1]

Quick Reference: Physicochemical Data
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Property Specification Critical Note

Use this MW for molarity
Molecular Weight 523.58 g/mol calculations, not the free base
MW.[1][2]

Low solubility in pure
Solubility DMSO (~50 mg/mL) water/PBS. Do not attempt

aqueous stock solutions.

Hygroscopicity Moderate to High Desiccate strictly.

Protect from direct UV/ambient

Light Sensitivity Photosensitive liaht
ight.

Receipt & Initial Handling (Troubleshooting)

Q: I just received the shipment. The package is at ambient temperature, but the datasheet says
store at -20°C. Is the compound compromised? A: Likely not. Venglustat Malate is chemically
stable for weeks at ambient temperatures during transit. The -20°C requirement is for long-term
entropy reduction (slowing degradation kinetics).[1]

o Action: Immediately transfer the vial to -20°C upon receipt.

 Verification: Check the appearance. It should be a white to off-white solid powder.[1] If it
looks like a sticky gel or gum, it may have absorbed significant moisture (reject if for GLP
use).[1]

Q: Can | store the original vial at -80°C instead of -20°C? A: Yes, but with a caveat. -80°C
virtually halts chemical degradation, but the thermal shock upon retrieval is higher.[1]

e Risk: Opening a -80°C vial in a humid lab causes rapid condensation on the powder.[1]

» Protocol: If storing at -80°C, you must use a desiccator cabinet to warm the vial to room
temperature (RT) before opening.

Stock Solution Preparation (The Critical Step)[1]
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Q: I need to prepare a 10 mM stock. Can I dissolve it directly in PBS? A:No. Venglustat Malate
will likely crash out or form a suspension in PBS at high concentrations.

e Correct Protocol: Dissolve in 100% anhydrous DMSO.

o Why: The lipophilic fluorophenyl-thiazole tail requires an organic solvent.[1] The malate salt
aids dissolution but cannot overcome the lipophilicity in pure saline at stock concentrations
(>1 mM).

Q: My stock solution in DMSO has formed a precipitate after a week at -20°C. What
happened? A: This is the "Freeze-Thaw" or "Wet DMSQO" effect.[1]

e Moisture: If your DMSO was old, it absorbed water from the air. At -20°C, DMSO freezes, but
water pockets may crystallize differently or induce salt dissociation.[1]

 Solubility Limit: You may be working too close to the saturation limit (50 mg/mL).

e Fix: Warm the solution to 37°C and sonicate for 5 minutes. If it redissolves, it is usable. If not,
the compound has likely degraded or salted out irreversibly.

Workflow: Optimal Stock Preparation

The following diagram outlines the self-validating workflow to minimize degradation during
preparation.

Solid Venglustat
(Warm to RT in Desiccator)

Weigh Amount
(e.g., 5.24 mg for 10mM)

Add Anhydrous DMSO
(New Bottle)

(Avoid Heat > 40°C)

Click to download full resolution via product page

Caption: Workflow for preparing Venglustat Malate stock solutions emphasizing moisture
control and aliquoting.

Long-Term Storage Best Practices

Q: How long can | keep the stock solution? A:
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e -80°C: 6 months to 1 year (optimal).[1][3]

e -20°C: 1-3 months.[1]

e 4°C: <1 week (Not recommended for storage).[1]
e Room Temp: < 24 hours.

e Reasoning: In solution, the carbamate linkage is more susceptible to hydrolysis than in the
solid state.

Q: How do | handle aliquots to prevent degradation? A: Use the "Single-Shot" Rule. Never
refreeze a thawed aliquot. The freeze-thaw cycle creates ice crystal shear forces and solubility
fluctuations that damage the molecule.[1]

o Strategy: If you need 10 uL per experiment, store 12 uL aliquots. Discard the excess.

Decision Logic: Storage Protocol

Use this decision tree to determine the correct storage method based on your experimental
timeline.
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Venglustat Malate
Storage Decision

Current Form?

Solid Powder Liquid Solution

Duration? Solvent?

Aqueous (PBS/Media) DMSO (Anhydrous)

|
Use Immediately : liquot & Store :
Do NOT Store | | -20°C or -80°C :

——— —————————— ] ——— —————————— ————————————

>

Click to download full resolution via product page

Caption: Decision tree for selecting storage conditions based on physical state and solvent
composition.

In Vivo & In Vitro Application Notes

Q: For animal studies, how do | formulate Venglustat Malate? A: Since DMSO is toxic in high
volumes in vivo, you must dilute the DMSO stock or use a specific vehicle.

« Recommended Vehicle: 0.5% Methylcellulose + 0.1% Tween 80 in water.

» Protocol: Dissolve powder in a small volume of DMSO (e.qg., 5% of final volume), then slowly
add the aqueous vehicle while vortexing.
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 Stability: Prepare this formulation fresh daily. Do not store.

Q: | see "Venglustat" and "Venglustat Malate" listed. Are they interchangeable? A:
Mechanistically, yes. Stoichiometrically, no.

e Correction Factor: You must account for the malate salt mass.

[¢]

MW (Free Base): ~389.5 g/mol [1]

[e]

MW (Malate Salt): ~523.6 g/mol [1][4]

[e]

Factor: 1 mg of Venglustat Malate contains only ~0.74 mg of active Venglustat.

Formula:

(¢]

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Support Center: Venglustat Malate Storage &
Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611660/docs#technical-support-center-venglustat-
malate-storage-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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